Cas no 289472-80-6 (N-(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl-2-pyrazinecarboxamide)

289472-80-6 structure
Product Name:N-(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl-2-pyrazinecarboxamide
CAS No:289472-80-6
Molecular Formula:C14H14N4O2
Molecular Weight:270.28656
MDL:MFCD26743605
CID:1030962
PubChem ID:67121778
N-(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl-2-pyrazinecarboxamide Properties
Names and Identifiers
-
- (S)-N-(1-Amino-1-oxo-3-phenylpropan-2-yl)pyrazine-2-carboxamide
- N-[(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl]-2-pyrazinecarboxamide
- N-[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]pyrazine-2-carboxamide
- Bortezomib Impurity B
- DTXSID80736476
- UNII-N46QC2PY7V
- 2-Pyrazinecarboxamide, N-((1S)-2-amino-2-oxo-1-(phenylmethyl)ethyl)-
- N46QC2PY7V
- AKOS016844897
- 2-Pyrazinecarboxamide, N-[(1S)-2-amino-2-oxo-1-(phenylmethyl)ethyl]-
- KTQJEBWLYWKXRA-NSHDSACASA-N
- Nalpha-(Pyrazine-2-carbonyl)-L-phenylalaninamide
- DB-224821
- 2-Pyrazinecarboxamide, N-[(1S)-2-amino-2-oxo-1-(phenylmethyl)ethyl]-; N-[(1S)-2-Amino-1-benzyl-2-oxo-ethyl]pyrazine-2-carboxamide
- N-[(1S)-2-Amino-1-benzyl-2-oxoethyl]pyrazine-2-carboxamide
- Pyrazinecarboxamide, N-[(1S)-2-amino-2-oxo-1-(phenylmethyl)ethyl]-
- SCHEMBL1688075
- N-((1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl)-pyrazinecarboxamide, (-)-
- N-((1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl)-pyrazinecarboxamide
- Bortezomib (m3)
- (2S)-3-PHENYL-2-(PYRAZIN-2-YLFORMAMIDO)PROPANAMIDE
- J-017332
- 289472-80-6
-
- MDL: MFCD26743605
- InChIKey: KTQJEBWLYWKXRA-NSHDSACASA-N
- Inchi: InChI=1S/C14H14N4O2/c15-13(19)11(8-10-4-2-1-3-5-10)18-14(20)12-9-16-6-7-17-12/h1-7,9,11H,8H2,(H2,15,19)(H,18,20)/t11-/m0/s1
- SMILES: NC([C@@H](NC(C1=CN=CC=N1)=O)CC2=CC=CC=C2)=O
Computed Properties
- Exact Mass: 270.11167570g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 6
- Monoisotopic Mass: 270.11167570g/mol
- Heavy Atom Count: 20
- Complexity: 342
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.3
- Topological Polar Surface Area: 98Ų
Experimental Properties
- Boiling Point: 619.4±55.0 °C at 760 mmHg
- Melting Point: NA
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
- Flash Point: 328.4±31.5 °C
- Density: 1.3±0.1 g/cm3
N-(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl-2-pyrazinecarboxamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P002XMG-5mg |
2-Pyrazinecarboxamide, N-[(1S)-2-amino-2-oxo-1-(phenylmethyl)ethyl]- |
289472-80-6 | ≥98% | 5mg |
$65.00 | 2024-05-06 | |
A2B Chem LLC | AB36088-5mg |
(S)-N-(1-Amino-1-oxo-3-phenylpropan-2-yl)pyrazine-2-carboxamide |
289472-80-6 | ≥98% | 5mg |
$24.00 | 2024-04-20 | |
Alichem | A099002006-1g |
(S)-N-(1-Amino-1-oxo-3-phenylpropan-2-yl)pyrazine-2-carboxamide |
289472-80-6 | 95% | 1g |
$653.12 | 2023-09-02 | |
Chemenu | CM276681-1g |
(S)-N-(1-Amino-1-oxo-3-phenylpropan-2-yl)pyrazine-2-carboxamide |
289472-80-6 | 95%+ | 1g |
$1302 | ||
eNovation Chemicals LLC | D237575-500mg |
(S)-N-(1-Amino-1-oxo-3-phenylpropan-2-yl)pyrazine-2-carboxamide |
289472-80-6 | 96% | 500mg |
$390 | 2022-09-07 | |
TRC | A622540-10mg |
N-[(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl]-2-pyrazinecarboxamide |
289472-80-6 | 10mg |
$ 121.00 | 2023-04-19 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-480354-500 mg |
N-[(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl]-2-pyrazinecarboxamide, |
289472-80-6 | 500MG |
¥2,858.00 | 2023-07-10 |
N-(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl-2-pyrazinecarboxamide Suppliers
Artis.bioche
(CAS:289472-80-6)
MR./MRS.:QIAN JING LI ( WEI XIN TONG HAO )
Phone:18108108965
Email:3003803754@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:289472-80-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
N-(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl-2-pyrazinecarboxamide Related Literature
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Nicholas Arleth,Michael T. Gamer,Ralf Köppe,Martin Fleischmann,Michael Bodensteiner,Manfred Scheer,Peter W. Roesky Chem. Sci., 2015,6, 7179-7184
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Cheng Yan,Shuai Zhu,Shu-Hui Liu,Liang-Hua Zou Org. Chem. Front., 2018,5, 3464-3468
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Hubei Rhino Pharmaceutical Tech Co.,Ltd.
(CAS:289472-80-6)Bortezomib Impurity 1

Purity:99%
Quantity:100mg
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